BENGHE Foundational & Exploratory

Check Availability & Pricing

1-Chloro-4-(2-isothiocyanatoethyl)benzene CAS
number

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

1-Chloro-4-(2-
Compound Name:

isothiocyanatoethyl)benzene
CAS No.: 17608-10-5

Cat. No.: B096312

Get Quote

An In-Depth Technical Guide to 1-Chloro-4-isothiocyanatobenzene

A Note on the Subject Compound: This technical guide focuses on 1-Chloro-4-
isothiocyanatobenzene (CAS: 2131-55-7). The initially requested compound, 1-Chloro-4-(2-
isothiocyanatoethyl)benzene, is not readily found in public chemical databases and literature.
Therefore, this guide details the properties, synthesis, and applications of its core structural
analog, 1-Chloro-4-isothiocyanatobenzene, a compound of significant interest in synthetic and
pharmaceutical chemistry. The information presented here serves as a valuable resource for
researchers and professionals working with related chemical entities.

Introduction and Core Concepts

1-Chloro-4-isothiocyanatobenzene, also known as p-chlorophenyl isothiocyanate, is an
aromatic organic compound featuring a benzene ring substituted with a chlorine atom and an
isothiocyanate group at the para position.[1][2] This bifunctional molecule is a versatile building
block in organic synthesis, primarily utilized as an intermediate in the production of more
complex molecules, including those with potential biological activity.[1] Its utility stems from the

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b096312#bc-rfq
https://www.benchchem.com/product/b096312/docs?utm_src=pdf-body#1-chloro-4-2-isothiocyanatoethyl-benzene-cas-number
https://www.benchchem.com/product/b096312/docs?utm_src=pdf-body#1-chloro-4-2-isothiocyanatoethyl-benzene-cas-number
https://www.cookechem.com/Detail/F841522.htm
https://pubchem.ncbi.nlm.nih.gov/compound/16480
https://www.cookechem.com/Detail/F841522.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

reactivity of the isothiocyanate (-N=C=S) group, which readily participates in addition reactions
with nucleophiles, and the presence of the chloro-substituted phenyl ring that can be further
functionalized.

Physicochemical and Spectroscopic Properties

1-Chloro-4-isothiocyanatobenzene is a white to light yellow crystalline solid at room
temperature.[1] Its key physical and chemical properties are summarized in the table below.

Property Value Source
CAS Number 2131-55-7 [11121[3114115]
Molecular Formula C7HaCINS [1][5]
Molecular Weight 169.63 g/mol [1][5]
Melting Point 42-44 °C [11[4]
Boiling Point 250.2 + 13.0 °C at 760 mmHg [1]
Density 1.2+0.1 g/cm3 [1]
Flash Point 105.1 +19.8 °C [1]
Appearance WTic;e to light yellow crystalline o

soli

Spectroscopic data is crucial for the identification and characterization of 1-Chloro-4-
isothiocyanatobenzene. Key spectroscopic information can be found in various databases,
providing details on its 1H NMR, Mass Spectrometry, and IR spectra.

Synthesis and Reaction Mechanisms

The primary synthetic route to 1-Chloro-4-isothiocyanatobenzene involves the reaction of p-
chloroaniline with thiophosgene. This reaction is typically carried out in the presence of a
catalyst. The process results in the formation of the isothiocyanate group from the primary
amine of the starting material.

A general laboratory-scale synthesis protocol is as follows:
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Dissolution: Dissolve p-chloroaniline in a suitable organic solvent, such as dichloromethane
or chloroform, in a reaction vessel equipped with a stirrer and a dropping funnel.

Cooling: Cool the solution in an ice bath to maintain a low temperature during the reaction.

Addition of Thiophosgene: Slowly add a solution of thiophosgene in the same solvent to the
cooled p-chloroaniline solution with vigorous stirring. The reaction is exothermic and
maintaining a low temperature is crucial to control the reaction rate and minimize side
products.

Reaction Monitoring: Monitor the progress of the reaction using a suitable analytical
technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC), until
the starting material is consumed.

Work-up: Upon completion, wash the reaction mixture with water and then with a mild
aqueous base (e.g., sodium bicarbonate solution) to neutralize any excess acid.

Drying and Solvent Removal: Dry the organic layer over an anhydrous drying agent (e.g.,
magnesium sulfate), filter, and remove the solvent under reduced pressure.

Purification: Purify the crude product by recrystallization or column chromatography to obtain
pure 1-Chloro-4-isothiocyanatobenzene.
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Caption: General workflow for the synthesis of 1-Chloro-4-isothiocyanatobenzene.
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Applications in Research and Drug Development

1-Chloro-4-isothiocyanatobenzene is a valuable reagent in the synthesis of a variety of
compounds, particularly in the pharmaceutical and agrochemical industries.[6] The high
reactivity of the isothiocyanate group allows for its use in the creation of thiourea derivatives,
which are known to exhibit a wide range of biological activities.

o Pharmaceutical Synthesis: It serves as a precursor in the development of novel therapeutic
agents. The isothiocyanate moiety can be reacted with various amines, hydrazines, and
other nucleophiles to generate a library of compounds for screening against different
biological targets.

o Agrochemical Development: This compound is also utilized in the synthesis of new
pesticides and herbicides.

e Fine Chemical Production: Due to its high purity, it is suitable for applications in the fine
chemical industry where exacting standards are required for the creation of specialty
chemicals.[1]
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Caption: Key application areas of 1-Chloro-4-isothiocyanatobenzene.
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Safety, Handling, and Storage

As with all isothiocyanates, 1-Chloro-4-isothiocyanatobenzene should be handled with care. It
can be irritating to the skin and respiratory system.[1] Therefore, appropriate personal
protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn
when handling this compound. All work should be conducted in a well-ventilated fume hood.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances such
as strong oxidizing agents, acids, and bases. Keep the container tightly closed to prevent
moisture ingress, which can lead to decomposition.

Conclusion

1-Chloro-4-isothiocyanatobenzene is a key chemical intermediate with significant applications
in organic synthesis, particularly for the development of new pharmaceuticals and
agrochemicals. Its well-defined properties and reactivity make it a valuable tool for researchers
and drug development professionals. Proper handling and storage are essential to ensure
safety and maintain the integrity of the compound.

References

e Gesher. (n.d.). Exploring 1-Chloro-4-Isothiocyanatobenzene: Properties and Applications.
Retrieved from [Link]

e PubChem. (n.d.). 4-Chlorophenyl isothiocyanate. Retrieved from [Link]
e NIST. (n.d.). 4-Chlorophenyl isothiocyanate. Retrieved from [Link]

e Chemical Register. (n.d.). 1-CHLORO-4-[(2-ISOTHIOCYANATOETHYL)THIO]|BENZENE
(CAS No. 38752-40-8) Suppliers. Retrieved from [Link]

e CAS Common Chemistry. (n.d.). 1-Chloro-4-(isothiocyanatomethyl)benzene. Retrieved from
[Link]

e Cansaiccio. (n.d.). 1-Chloro-4-[(2-isothiocyanatoethyl)sulfanyl]benzene. Retrieved from [Link]

e Matrix Fine Chemicals. (n.d.). 1-CHLORO-4-ISOTHIOCYANATOBENZENE. Retrieved from
[Link]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.cookechem.com/Detail/F841522.htm
https://www.gesher.com/1-chloro-4-isothiocyanatobenzene-cas-2131-55-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/16480
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2131557
https://www.chemicalregister.com/38752-40-8/default.html
https://commonchemistry.cas.org/detail?cas_rn=3694-45-9
https://www.cansaiccio.com/A-C1000074.html
https://matrix-fine-chemicals.com/product/1-chloro-4-isothiocyanatobenzene-cas-2131-55-7/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

PubChem. (n.d.). 4-chlorobenzyl Isothiocyanate. Retrieved from [Link]

PubChem. (n.d.). 1-Chloro-2-isothiocyanatobenzene. Retrieved from [Link]

NIST. (n.d.). Benzene, 1-chloro-4-(isothiocyanatomethyl)-. Retrieved from [Link]

PubChem. (n.d.). 1-Chloro-4-[[(2-chloroethyl)thio]methyl]benzene. Retrieved from [Link]

PubChem. (n.d.). 1,2-Dichloro-4-isothiocyanatobenzene. Retrieved from [Link]

Ningbo Inno Pharmchem Co., Ltd. (2023). Exploring the Market Prospect of 1-Chloro-4-
Isothiocyanatobenzene: A Synthetic Route Analysis by the Leading Manufacturer. Retrieved
from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b096312?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

